Cas no 13468-96-7 (Thiourea, N,N''-1,6-hexanediylbis[N'-phenyl-)

• Product Name: Thiourea, N,N''-1,6-hexanediylbis[N'-phenyl-
• CAS No: 13468-96-7
• MF: C₂₀H₂₆N₄S₂
• MW: 386.577241420746
• CID: 1243273
• PubChem ID: 3784794
• Update Time: 2025-04-20

Thiourea, N,N''-1,6-hexanediylbis[N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• UPCMLD0ENAT0506-5414:001
• AKOS001020799
• Z45801934
• STK391114
• 1,1'-hexane-1,6-diylbis[3-phenyl(thiourea)]
• 1-phenyl-3-{6-[(phenylcarbamothioyl)amino]hexyl}thiourea
• 13468-96-7
• Thiourea, N,N''-1,6-hexanediylbis[N'-phenyl-

• Inchi： 1S/C20H26N4S2/c25-19(23-17-11-5-3-6-12-17)21-15-9-1-2-10-16-22-20(26)24-18-13-7-4-8-14-18/h3-8,11-14H,1-2,9-10,15-16H2,(H2,21,23,25)(H2,22,24,26)
• InChI Key： JJRQXGNPMICWFP-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NCCCCCCNC(NC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 386.16018
• Monoisotopic Mass: 386.15988919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 48.12